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Compound of Interest

Compound Name: UAMC-3203

Cat. No.: B611532 Get Quote

Technical Support Center: UAMC-3203
This guide provides researchers, scientists, and drug development professionals with essential

information and troubleshooting strategies to address the challenges associated with the

bioavailability of UAMC-3203, a potent ferroptosis inhibitor.

Frequently Asked Questions (FAQs)
Q1: What is UAMC-3203 and what is its mechanism of action?

A1: UAMC-3203 is a potent and selective small-molecule inhibitor of ferroptosis, a form of iron-

dependent regulated cell death characterized by lipid peroxidation.[1][2][3] It was developed as

an analog of Ferrostatin-1 (Fer-1) with improved stability and solubility.[2][4][5] The compound

acts as a lipophilic radical-trapping antioxidant; it integrates into phospholipid bilayers and halts

the chain reaction of lipid peroxidation, thereby preventing ferroptotic cell death.[2][4][5][6][7]

UAMC-3203 has demonstrated in vivo efficacy in protecting against multi-organ injury in animal

models.[4][5][8]
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Low / Inconsistent
In Vivo Efficacy

Conduct Pilot PK Study
(IV vs. Oral)

Is Oral Bioavailability (F%) Low?

Assess Solubility & Permeability
(BCS Framework)

Yes

Re-evaluate Dose / Target
Consider Alternative Route

No

Is Solubility < Dose/250mL?

Is Caco-2 Papp < 1x10⁻⁶ cm/s?

No

Solubility-Enhancing
Formulations

(Lipid-based, ASD, Nanosuspension)

Yes
(Permeability OK)

Permeability-Enhancing
Formulations

(Permeation Enhancers)

No
(Solubility OK)

Complex Formulations
(e.g., SEDDS with enhancers)

Yes
(Both are Poor)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b611532#addressing-poor-bioavailability-of-uamc-
3203]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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